Cas no 56291-34-0 (2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester)

2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester structure
56291-34-0 structure
Product Name:2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester
CAS No:56291-34-0
MF:C9H14O3S
MW:202.270661830902
CID:349291
PubChem ID:12716257
Update Time:2025-04-19

2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, tetrahydro-5,5-dimethyl-3-oxo-, ethyl ester
    • ethyl 5,5-dimethyl-3-oxothiolane-2-carboxylate
    • 56291-34-0
    • ethyl 5,5-dimethyl-3-oxotetrahydrothiophene-2-carboxylate
    • DTXSID90507831
    • DVSXBIBNHUXLRW-UHFFFAOYSA-N
    • SCHEMBL11792474
    • Ethyl 5,5-dimethyl-3-oxo-tetrahydrothiophene-2-carboxylate
    • Inchi: 1S/C9H14O3S/c1-4-12-8(11)7-6(10)5-9(2,3)13-7/h7H,4-5H2,1-3H3
    • InChI Key: DVSXBIBNHUXLRW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)C(CC1(C)C)=O

Computed Properties

  • Exact Mass: 202.06642
  • Monoisotopic Mass: 202.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 43.37
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